Isobutyric anhydride
Isobutyric anhydride
Isobutyric Anhydride is used as a highly reactive and non-water producing acyl donor for hydrolase-catalyzed enantioselective esterification.
The mechanism of esterification of 1-(1-naphthyl)ethanol by isobutyric anhydride with 4-pyrrolidinopyridine as catalyst was studied.
Isobutyric anhydride appears as a colorless liquid. Burns skin and eyes. Vapors are heavier than air.
Isobutyric acid anhydride is an acyclic carboxylic anhydride of isobutyric acid. Metabolite observed in cancer metabolism. It has a role as a human metabolite. It derives from an isobutyric acid.
Isobutyric acid anhydride belongs to the class of organic compounds known as dicarboxylic acids and derivatives. These are organic compounds containing exactly two carboxylic acid groups. Isobutyric acid anhydride can be converted into isobutyric acid.
The mechanism of esterification of 1-(1-naphthyl)ethanol by isobutyric anhydride with 4-pyrrolidinopyridine as catalyst was studied.
Isobutyric anhydride appears as a colorless liquid. Burns skin and eyes. Vapors are heavier than air.
Isobutyric acid anhydride is an acyclic carboxylic anhydride of isobutyric acid. Metabolite observed in cancer metabolism. It has a role as a human metabolite. It derives from an isobutyric acid.
Isobutyric acid anhydride belongs to the class of organic compounds known as dicarboxylic acids and derivatives. These are organic compounds containing exactly two carboxylic acid groups. Isobutyric acid anhydride can be converted into isobutyric acid.
Brand Name:
Vulcanchem
CAS No.:
97-72-3
VCID:
VC20892288
InChI:
InChI=1S/C8H14O3/c1-5(2)7(9)11-8(10)6(3)4/h5-6H,1-4H3
SMILES:
CC(C)C(=O)OC(=O)C(C)C
Molecular Formula:
C8H14O3
Molecular Weight:
158.19 g/mol
Isobutyric anhydride
CAS No.: 97-72-3
Cat. No.: VC20892288
Molecular Formula: C8H14O3
Molecular Weight: 158.19 g/mol
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Specification
| Description | Isobutyric Anhydride is used as a highly reactive and non-water producing acyl donor for hydrolase-catalyzed enantioselective esterification. The mechanism of esterification of 1-(1-naphthyl)ethanol by isobutyric anhydride with 4-pyrrolidinopyridine as catalyst was studied. Isobutyric anhydride appears as a colorless liquid. Burns skin and eyes. Vapors are heavier than air. Isobutyric acid anhydride is an acyclic carboxylic anhydride of isobutyric acid. Metabolite observed in cancer metabolism. It has a role as a human metabolite. It derives from an isobutyric acid. Isobutyric acid anhydride belongs to the class of organic compounds known as dicarboxylic acids and derivatives. These are organic compounds containing exactly two carboxylic acid groups. Isobutyric acid anhydride can be converted into isobutyric acid. |
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| CAS No. | 97-72-3 |
| Molecular Formula | C8H14O3 |
| Molecular Weight | 158.19 g/mol |
| IUPAC Name | 2-methylpropanoyl 2-methylpropanoate |
| Standard InChI | InChI=1S/C8H14O3/c1-5(2)7(9)11-8(10)6(3)4/h5-6H,1-4H3 |
| Standard InChI Key | LSACYLWPPQLVSM-UHFFFAOYSA-N |
| SMILES | CC(C)C(=O)OC(=O)C(C)C |
| Canonical SMILES | CC(C)C(=O)OC(=O)C(C)C |
| Boiling Point | 183.0 °C 181.5 °C @ 734 MM HG |
| Colorform | LIQUID |
| Flash Point | 139 °F (NFPA, 2010) 139 °F |
| Melting Point | -53.5 °C |
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